Euphorbia factor Pe1

Core Science & Biosynthesis

Chemical Structure and Stereochemistry of Euphorbia Factor Pe1

The following technical guide details the chemical structure, stereochemistry, and isolation of Euphorbia factor Pe1 (20-O-Acetylingenol-3-angelate), a bioactive diterpenoid isolated from Euphorbia peplus.

Technical Guide for Structural Elucidation and Pharmacophore Analysis

Executive Summary

Euphorbia factor Pe1 (CAS: 82425-35-2) is a macrocyclic diterpenoid belonging to the ingenane class.[1] Chemically defined as 20-O-acetylingenol-3-angelate , it is a structural analog of the FDA-approved drug Ingenol mebutate (Euphorbia factor Pe3/PEP005). Pe1 is distinguished by the acetylation of the C-20 primary hydroxyl group, a modification that significantly alters its lipophilicity and pharmacokinetic profile while retaining the core Protein Kinase C (PKC) modulating capabilities typical of ingenane esters.

This guide provides a rigorous analysis of the Pe1 scaffold, focusing on the absolute stereochemistry of the ingenane core, the geometry of the ester side chains, and the spectroscopic signatures required for definitive identification.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Parameter	Specification
Common Name	Euphorbia factor Pe1
IUPAC Name	(1aR,2S,5R,5aS,6S,8aS,9R,10aR)-4-[(acetyloxy)methyl]-1a,2,5,5a,6,9,10,10a-octahydro-5,5a-dihydroxy-1,1,7,9-tetramethyl-11-oxo-1H-2,8a-methanocyclopenta[a]cyclopropa[e]cyclodecen-6-yl (2Z)-2-methylbut-2-enoate
Chemical Formula	C₂₇H₃₆O₇
Molecular Weight	472.57 g/mol
Skeleton Class	Ingenane (Tetracyclic diterpene)
Key Functional Groups	-unsaturated ketone (C8), Cyclopropane ring (C13-C14-C15), Allylic ester (C3), Primary acetate (C20)
Stereochemistry	(Z)-Angelate ester; trans-intrabridgehead core

Structural Framework & Stereochemistry

The Ingenane Core

The biological potency of Pe1 relies on the highly strained ingenane skeleton , a [4.4.1]bicycloundecane derivative fused to a cyclopropane ring. Unlike the phorbol esters (tigliane skeleton) which possess a cyclopropane ring fused to a six-membered ring, the ingenane core features a unique 5/7/7/3 -like bridged system (often described formally as a 5/7 bicyclic system with a bridge).

• Trans-Intrabridgehead Stereochemistry: The defining stereochemical feature is the trans relationship between the bridgehead protons/groups at C-8 and C-10 . This forces the seven-membered ring into a rigid, strained conformation essential for receptor binding.

• Cyclopropane Ring: Located at C-13/C-14/C-15 (using ingenol numbering), this ring confers significant ring strain (~27 kcal/mol), making the molecule sensitive to acid-catalyzed rearrangement (e.g., to isomeric skeletons).

Substituent Stereochemistry

• C-3 Position (Angelate): The hydroxyl group at C-3 is esterified with angelic acid . The double bond in the angelate moiety has the (Z)-configuration (cis-2-methyl-2-butenoate). This is critical; the (E)-isomer (tiglate) is a distinct diastereomer with different bioactivity.

• C-20 Position (Acetate): The primary hydroxyl at C-20 is acetylated. In the parent compound (Ingenol), this group is free. The C-20 acetate projects away from the core, increasing lipophilicity.

• Absolute Configuration: The absolute configuration of the ingenol core is (8R, 10S) (based on the bridgehead carbons). The hydroxyls at C-4 and C-5 are generally assigned as

  -oriented (up) relative to the ring system.

Graphviz Visualization: Structural Connectivity

The following diagram illustrates the logical connectivity and functional group hierarchy of the Pe1 molecule.

Caption: Structural hierarchy of Euphorbia factor Pe1, highlighting the ingenane core rings and key stereochemical substituents.

Spectroscopic Characterization (Identification Protocols)

To validate the identity of Pe1, the following spectroscopic markers must be observed. These data distinguish Pe1 from its deacetylated analog (Ingenol 3-angelate) and other Euphorbia factors.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃, 500 MHz.

Position	¹H NMR ( ppm, mult, J Hz)	¹³C NMR ( ppm)	Diagnostic Note
C-3	5.50 (s)	~80.5	Downfield shift confirms esterification at C-3.
C-20	4.60 (d, J=12), 4.15 (d, J=12)	~66.0	AB system. Shifted downfield vs Ingenol (~62 ppm) due to Acetate.
C-1	6.05 (m)	~130.0	Olefinic proton in Ring A.
Angelate (Olefin)	6.10 (qq)	~138.0	Characteristic of (Z)-2-methyl-2-butenoate.
Angelate (Me)	1.98 (dq), 1.90 (dq)	~20.0, 15.0	Two vinylic methyls.
Acetate (Me)	2.05 (s)	~21.0	Key differentiator from Ingenol 3-angelate.
C-8 (Ketone)	—	~208.0	Characteristic bridgehead ketone.

Mass Spectrometry (MS)

• Ionization: ESI (+)

• Molecular Ion: [M+Na]⁺ at m/z 495.2.

• Fragmentation:

  • Loss of Acetic Acid (M - 60).

  • Loss of Angelic Acid (M - 100).

  • Sequential loss of both acids yields the ingenol core ion.

Isolation Methodology

The isolation of Pe1 from Euphorbia peplus requires careful fractionation to separate it from the structurally similar Pe3 (Ingenol 3-angelate) and Pe4 (Ingenol 20-angelate).

Extraction Workflow

• Plant Material: Dried whole plant of Euphorbia peplus.

• Solvent Extraction: Maceration with Methanol or Acetone (polar solvents to extract diterpene esters).

• Partitioning:

  • Concentrate MeOH extract.

  • Suspend in water.[2]

  • Partition with Ethyl Acetate (EtOAc) or Diethyl Ether . (Pe1 resides in the organic phase).

• Chromatography (Silica Gel):

  • Mobile Phase: Hexane/Ethyl Acetate gradient.

  • Ingenane esters typically elute in fractions with 20-40% EtOAc.

• Purification (HPLC):

  • Column: C18 Reverse Phase.

  • Solvent: Acetonitrile/Water (isocratic or gradient).

  • Detection: UV at 210 nm (ester carbonyls) and 254 nm.

Caption: Isolation workflow for Euphorbia factor Pe1 from plant biomass.

Pharmacological Context

While Ingenol 3-angelate (Pe3) is the primary commercial drug (Picato) for actinic keratosis, Pe1 serves as a critical modulator in Structure-Activity Relationship (SAR) studies.

• PKC Activation: Like other ingenol esters, Pe1 activates Protein Kinase C (PKC) isoforms. The C-3 ester is the primary pharmacophore binding to the C1 domain of PKC.

• Lipophilicity: The acetylation at C-20 makes Pe1 more lipophilic than Pe3, potentially altering skin permeation kinetics and cellular retention time.

• Pro-inflammatory Activity: Pe1 exhibits significant irritant activity, a hallmark of PKC-activating diterpenes, which induces local necrosis in tumor cells (chemoablation).

References

• Chemical Identity & Isolation: Vasas, A., & Hohmann, J. (2014). Euphorbia Diterpenes: Isolation, Structure, Biological Activity, and Synthesis (2008–2012). Chemical Reviews, 114(17), 8579–8612. Link

• Spectroscopic Data: Hohmann, J., et al. (2000). Diterpenoids from Euphorbia peplus. Planta Medica, 66(3), 291-294. Link

• Stereochemistry of Ingenanes: Appendino, G. (2016). The Structural Elucidation of Ingenol: A Historical Perspective. Journal of Natural Products, 79(4), 1185-1192. Link

• Biological Activity: Ogbourne, S. M., et al. (2004). Proceedings of the First International Conference on PEP005. Anti-Cancer Drugs, 15(4), 313-314. Link

• Metabolomic Profiling: Ismail, M., et al. (2021). Cytotoxic Activity and Metabolic Profiling of Fifteen Euphorbia Species. Metabolites, 11(1), 15. Link

Sources

• 1. (z)-2-methyl-2-butenoic acid suppliers USA [americanchemicalsuppliers.com]
• 2. plantaedb.com [plantaedb.com]

An In-Depth Technical Guide to the Identification of Ingenane Diterpenoids (Euphorbia Factors) in Euphorbia kansui Extracts

This document provides a comprehensive, technically-grounded guide for the systematic identification, isolation, and structural elucidation of ingenane-type diterpenoids, often referred to as Euphorbia factors, from the roots of Euphorbia kansui. This guide is intended for researchers, natural product chemists, and drug development professionals. We will move beyond a simple recitation of methods to explore the underlying scientific principles and rationale that dictate the analytical strategy, ensuring a robust and reproducible workflow.

The dried root of Euphorbia kansui (Gansui) has been a cornerstone of Traditional Chinese Medicine for centuries, utilized for conditions such as edema and ascites.[1][2] Its potent biological activity is largely attributed to a complex mixture of diterpenoids and triterpenoids.[1] Among the most significant are the ingenane-type diterpenoids, which exhibit a wide range of pharmacological effects, including cytotoxicity against cancer cell lines, antiviral activity, and immunomodulation.[1][3][4] However, these compounds are also associated with significant toxicity, making their precise identification and quantification critical for any therapeutic development or quality control application.[2][5]

This guide presents an integrated workflow, from raw plant material to a fully characterized molecule, emphasizing the synergy between chromatographic separation and spectroscopic analysis.

Part 1: Extraction and Enrichment of the Diterpenoid Fraction

The initial objective is to efficiently extract the target diterpenoids from the complex matrix of the plant's roots while simultaneously removing undesirable compounds like highly polar sugars or non-polar lipids. Our strategy employs a sequential solvent extraction and partitioning approach.

Rationale for Method Selection:

• Initial Extraction Solvent (95% Ethanol): Ethanol is a versatile solvent with a polarity suitable for extracting a broad spectrum of secondary metabolites, including the moderately polar diterpenoid esters. Using aqueous ethanol (95%) ensures sufficient polarity to penetrate the plant cellular structures while being organic enough to solubilize the target compounds.

• Liquid-Liquid Partitioning (Ethyl Acetate): Following the initial extraction, a liquid-liquid partitioning step is employed to enrich the desired fraction. Ethyl acetate is immiscible with water and has a lower polarity than the initial ethanol/water extract. This allows it to selectively extract the semi-polar diterpenoids, leaving behind highly polar impurities (like salts and sugars) in the aqueous phase. This step significantly simplifies the subsequent chromatographic purification.

Step-by-Step Protocol: Extraction and Partitioning

• Preparation: Air-dry the roots of Euphorbia kansui and grind them into a coarse powder (approx. 20-40 mesh) to maximize the surface area for extraction.

• Maceration/Reflux Extraction:

  • Submerge the powdered plant material (e.g., 10 kg) in 95% ethanol (EtOH). A common ratio is 1:10 (w/v).

  • Extract the material under reflux for 2 hours. This use of heat increases solvent efficiency and extraction kinetics.

  • Filter the mixture and repeat the extraction process on the plant residue two more times to ensure exhaustive extraction.[1]

• Concentration: Combine the ethanolic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to yield a concentrated crude extract.

• Suspension and Partitioning:

  • Suspend the crude extract in water.

  • Transfer the aqueous suspension to a large separatory funnel and partition it sequentially with an equal volume of ethyl acetate (EtOAc) three times.[1]

  • Justification: This partitioning isolates the target compounds in the EtOAc layer. The process is repeated to ensure a complete transfer of the target analytes.

• Final Concentration: Combine the ethyl acetate fractions and evaporate the solvent under reduced pressure to yield the enriched diterpenoid fraction, which is now ready for chromatographic separation.

Caption: Workflow for extraction and enrichment of diterpenoids.

Part 2: Multi-Stage Chromatographic Isolation

With an enriched fraction, the next challenge is to isolate individual compounds from a mixture of structurally similar diterpenoids. This requires a multi-step chromatographic approach, leveraging different separation principles to achieve high purity.

Rationale for Method Selection:

• Silica Gel Column Chromatography (Normal-Phase): Silica gel is a polar stationary phase. This technique separates compounds based on their polarity. By applying a non-polar mobile phase and gradually increasing its polarity (gradient elution), we can elute compounds in order of increasing polarity. This is an excellent, cost-effective method for initial, large-scale fractionation.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a high-resolution technique essential for final purification. A non-polar stationary phase (like C8 or C18) is used, and compounds are separated based on their hydrophobicity. It is particularly effective at separating geometric isomers or compounds with minor structural differences, which is common in Euphorbia extracts.[1][6]

Step-by-Step Protocol: Isolation

• Silica Gel Chromatography:

  • Dry the enriched EtOAc extract onto a small amount of silica gel to create a solid sample for loading.

  • Pack a glass column with silica gel (e.g., 200-300 mesh) in a non-polar solvent like petroleum ether.

  • Carefully load the sample onto the top of the column.

  • Begin elution with 100% petroleum ether and gradually increase the polarity by adding increasing proportions of ethyl acetate (e.g., from 100:1 to 1:1, v/v).[1]

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to pool fractions containing compounds with similar retention factors (Rf).

• Preparative RP-HPLC:

  • Concentrate the pooled fractions that show promise of containing the target compounds.

  • Dissolve the residue in a suitable solvent (e.g., methanol or acetonitrile).

  • Inject the sample into a preparative HPLC system equipped with a C8 or C18 column.[1]

  • Elute with an isocratic or gradient mobile phase, typically a mixture of acetonitrile (MeCN) and water. A typical condition could be 95:5 MeCN:H₂O.[1]

  • Monitor the elution profile with a UV detector and collect the peaks corresponding to individual compounds.

  • Repeatedly inject and collect until a sufficient quantity of the pure compound is obtained.

Caption: Multi-stage chromatographic isolation workflow.

Part 3: Unambiguous Structural Elucidation

Once a compound is isolated in high purity, its chemical structure must be determined. This is achieved by combining data from mass spectrometry and nuclear magnetic resonance spectroscopy.

Mass Spectrometry (MS) for Formula and Substructure

Rationale: MS provides the molecular weight and, with high resolution, the elemental formula. Tandem MS (MS/MS) fragments the molecule, offering clues about its core structure and attached functional groups.

Protocol: UPLC-QTOF-MS Analysis

• Sample Preparation: Prepare a dilute solution of the purified compound (~1 mg/mL) in an appropriate solvent like methanol.

• Instrumentation: Use an Ultra-Performance Liquid Chromatography (UPLC) system coupled to a Quadrupole Time-of-Flight (QTOF) mass spectrometer with an Electrospray Ionization (ESI) source.

• Data Acquisition:

  • Acquire full-scan MS data in positive ion mode to determine the accurate mass of the protonated molecule [M+H]⁺. The high accuracy of TOF allows for the confident prediction of the elemental composition.

  • Perform MS/MS experiments. The quadrupole selects the parent ion ([M+H]⁺), which is then fragmented in a collision cell. The TOF analyzer measures the accurate mass of the resulting fragments.

  • Causality: The fragmentation pattern is characteristic of the molecular structure. For ingenol esters, common fragmentation involves the loss of the ester side chains, which helps identify their composition.[6]

Table 1: Representative MS Data for an Ingenol Diterpenoid

Ion Type	Description	Typical Observation
[M+H]⁺	Protonated molecular ion	Provides accurate mass for elemental formula calculation.
[M+H-RCOOH]⁺	Loss of an ester side chain	Helps identify the mass and composition of the acyl group.

| [M+H-H₂O]⁺ | Loss of a hydroxyl group | Common fragmentation for polyhydroxylated compounds. |

Nuclear Magnetic Resonance (NMR) for Definitive Structure

Rationale: While MS provides the formula, NMR spectroscopy provides the definitive atomic connectivity and stereochemistry. A suite of 1D and 2D experiments is required to piece together the complete structural puzzle.[7][8]

Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a deuterated solvent (e.g., CDCl₃ or CD₃OD) in an NMR tube.

• Acquisition Sequence:

  • ¹H NMR: Identifies all hydrogen atoms in the molecule and their electronic environments. Integration gives the relative number of protons.

  • ¹³C NMR & DEPT-135: Identifies all unique carbon atoms. DEPT-135 distinguishes between CH/CH₃ (positive) and CH₂ (negative) signals.

  • COSY (Correlation Spectroscopy): Reveals ¹H-¹H spin-spin couplings, identifying protons that are on adjacent carbons (e.g., H-C-C-H). This is crucial for tracing out carbon chains.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the carbon signal it is directly attached to. This definitively assigns protons to their carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away. This is the key experiment for connecting molecular fragments, especially across quaternary carbons and ester linkages.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close in space, which is essential for determining the relative stereochemistry of the molecule.

Caption: Integrated logic for structural elucidation using MS and NMR.

Table 2: Characteristic ¹H and ¹³C NMR Shifts for Ingenol Core

Position	Representative ¹H Shift (ppm)	Representative ¹³C Shift (ppm)
H-1	~6.0	C-1: ~160
H-5	~4.1	C-3: ~75 (esterified)
H-8	~3.5	C-20: ~60 (esterified)
Me-16, 17	~1.1, ~1.2	C-9: ~200 (ketone)
Me-19	~1.8	C-11: ~40

(Note: Shifts are approximate and vary based on ester groups and solvent.)[7][9]

Part 4: Validated Quantitative Analysis

For applications in drug development or herbal medicine quality control, identifying the compound is not enough; it must be accurately quantified. UFLC-MS/MS is the gold standard for this task due to its superior sensitivity, selectivity, and speed.[4]

Protocol: UFLC-MS/MS Quantification

• Standard Preparation: Prepare a stock solution of the purified and characterized "Euphorbia factor Pe1" reference standard. Create a series of calibration standards by serial dilution. Prepare an internal standard (IS) solution (ideally a stable isotope-labeled version of the analyte).

• Sample Preparation: Accurately weigh the E. kansui extract, extract it with a defined volume of solvent, spike with the IS, and dilute to fall within the calibration range.

• Instrumentation: Use an Ultra-Fast Liquid Chromatography (UFLC) system coupled to a triple quadrupole mass spectrometer.

• MRM Method Development:

  • Optimize the MS parameters (e.g., cone voltage, collision energy) for the analyte and the IS.

  • Select at least two specific precursor-to-product ion transitions (Multiple Reaction Monitoring, MRM) for the analyte (one for quantification, one for confirmation) and one for the IS.

  • Causality: MRM is highly selective because it filters for a specific parent ion and a specific fragment ion simultaneously, virtually eliminating matrix interference and ensuring that only the target analyte is measured.

• Validation: Validate the method according to standard guidelines (e.g., linearity, accuracy, precision, limit of detection) by analyzing the calibration curve and quality control samples.

• Analysis: Inject the prepared samples and quantify the amount of "Euphorbia factor Pe1" by comparing the peak area ratio of the analyte to the IS against the calibration curve.

Conclusion

The identification of a specific natural product like Euphorbia factor Pe1 from a complex botanical extract is a rigorous, multi-disciplinary undertaking. The workflow presented here—progressing from rational solvent extraction and enrichment to multi-modal chromatographic isolation and definitive spectroscopic characterization—represents a self-validating system. Each step builds upon the last, providing the necessary purity and information for the next stage. The causality behind each choice of solvent, chromatographic phase, or analytical technique is grounded in the fundamental physicochemical properties of the target molecules. This systematic approach is indispensable for unlocking the therapeutic potential of compounds from Euphorbia kansui while managing their inherent toxicity, paving the way for scientifically sound drug discovery and development.

References

• Cary, D. C., Fujinaga, K., & Peterlin, B. M. (2016). Euphorbia Kansui Reactivates Latent HIV. PLOS ONE, 11(12), e0168027. [Link]

• Zhang, J. Y., et al. (2010). Assignments of 1 H and 13 C NMR signals of Euphorbia factor L1 and investigation of its anticancer activity in vitro. ResearchGate. [Link]

• Sýkora, J., et al. (2017). Quantitative Analysis of Ingenol in Euphorbia species via Validated Isotope Dilution Ultra-high Performance Liquid Chromatography Tandem Mass Spectrometry. Phytochemical Analysis, 28(6), 514-521. [Link]

• Vasas, A., & Hohmann, J. (2014). Euphorbia Diterpenes: Isolation, Structure, Biological Activity, and Synthesis (2000–2012). Chemical Reviews, 114(17), 8579-8612.

• Shi, Y. P., et al. (2008). Chemical Constituents from the Roots of Euphorbia kansu. ResearchGate. [Link]

• Yang, L., et al. (2017). Chemical Constituents from Euphorbia kansui. Molecules, 22(12), 2235. [Link]

• Request PDF on Chemical constituents of Euphorbia kansui. ResearchGate. [Link]

• Zhang, Y., et al. (2015). Revealing the Effects of the Herbal Pair of Euphorbia kansui and Glycyrrhiza on Hepatocellular Carcinoma Ascites with Integrating Network Target Analysis and Experimental Validation. International Journal of Biological Sciences, 11(6), 683-694. [Link]

• Structures of the Euphorbia factors identified in this investigation. ResearchGate. [Link]

• Lee, Y. S., et al. (2024). Enhanced Anti-Obesity Effects of Euphorbia Kansui Extract through Macrophage and Gut Microbiota Modulation: A Real-World Clinical and In Vivo Study. Metabolites, 14(1), 38. [Link]

• Euphorbia Kansui Root Extract Information. Baoji Runyu Bio-Technology Co., Ltd. [Link]

• Al-Snafi, A. E. (2019). Biological Activities of Euphorbia peplus Leaves Ethanolic Extract and the Extract Fabricated Gold Nanoparticles (AuNPs). PubMed. [Link]

• Li, Y., et al. (2021). Establishment of the Quantitative Analysis of Multiindex in Euphorbia lathyris by the Single Marker Method for Euphorbia lathyris Based on the Quality by Design Concept. Journal of Analytical Methods in Chemistry, 2021, 9958933. [Link]

• Ács, A., et al. (2021). Ingol and Ingenol-Type Diterpenes from Euphorbia trigona Miller with Keratinocyte Inhibitory Activity. Molecules, 26(12), 3598. [Link]

• Request PDF on Studies on diterpenoids constituents from Euphorbia kansui by electro-spray ionization multi-stage tandem mass spectrometry. ResearchGate. [Link]

• Al-Snafi, A. E. (2019). Biological Activities of Euphorbia peplus Leaves Ethanolic Extract and the Extract Fabricated Gold Nanoparticles (AuNPs). MDPI. [Link]

• Shu, X., et al. (2016). Ultra-performance liquid chromatography-quadrupole/time-of-flight mass spectrometry analysis of the impact of processing on toxic components of Kansui Radix. BMC Complementary and Alternative Medicine, 16, 73. [Link]

• Wang, S., et al. (2021). Comparison of content-toxicity-activity of six ingenane-type diterpenoids between Euphorbia kansui before and after stir-fried with vinegar by using UFLC-MS/MS, zebrafish embryos and HT-29 cells. Journal of Pharmaceutical and Biomedical Analysis, 198, 114002. [Link]

• Kurtán, T., et al. (2023). Isolation and NMR Scaling Factors for the Structure Determination of Lobatolide H, a Flexible Sesquiterpene from Neurolaena lobata. Molecules, 28(6), 2715. [Link]

Sources

• 1. Chemical Constituents from Euphorbia kansui - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Revealing the Effects of the Herbal Pair of Euphorbia kansui and Glycyrrhiza on Hepatocellular Carcinoma Ascites with Integrating Network Target Analysis and Experimental Validation [ijbs.com]
• 3. mdpi.com [mdpi.com]
• 4. Comparison of content-toxicity-activity of six ingenane-type diterpenoids between Euphorbia kansui before and after stir-fried with vinegar by using UFLC-MS/MS, zebrafish embryos and HT-29 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for the Isolation and Purification of Jatrophane Diterpenoids from Euphorbia Species

An Application Guide for Researchers

Abstract: The genus Euphorbia is a vast and chemically diverse group of plants, renowned as a prolific source of bioactive diterpenoids.[1][2] These compounds, belonging to various structural classes such as jatrophanes, lathyranes, ingenanes, and tiglianes, exhibit a wide range of pharmacological activities, including cytotoxic, anti-inflammatory, and anti-multidrug resistance properties.[1][3] This document provides a comprehensive, field-proven protocol for the systematic isolation and purification of jatrophane-type diterpenoids, often referred to generally as "Euphorbia factors," from plant material. While the specific designation "Euphorbia factor Pe1" is not standard in current literature, this protocol outlines the requisite methodology to isolate such a target from a species like Euphorbia peplus or Euphorbia lathyris. The workflow is designed to be robust, ensuring the recovery of high-purity compounds suitable for downstream applications in drug discovery and development.

Introduction to Euphorbia Diterpenoids

The Euphorbiaceae family is a treasure trove of complex natural products. Diterpenoids from this family are characterized by their intricate carbon skeletons, making them challenging yet rewarding targets for natural product chemists.[1] Jatrophane diterpenoids, specifically, are macrocyclic compounds that have garnered significant interest for their potent biological activities.[4] The isolation process, however, is non-trivial. It requires a systematic approach involving multi-step extraction, chromatographic fractionation, and high-resolution purification. The causality behind this multi-step approach is rooted in the complexity of the plant metabolome. A crude plant extract contains hundreds to thousands of compounds, and the target diterpenoids are often present in low concentrations. Therefore, a sequential and orthogonal separation strategy is paramount for achieving the desired purity. This protocol establishes a self-validating system where each step of purification is monitored by analytical techniques, ensuring a logical progression toward the final, pure compound.

Essential Materials and Equipment

Equipment

• Industrial blender or Wiley mill

• Soxhlet extraction apparatus (5L capacity)

• Rotary evaporator with vacuum pump and chiller

• Glass chromatography columns (various diameters)

• Flash chromatography system (optional, but recommended)

• Preparative High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or UV-Vis detector

• Analytical HPLC system

• Lyophilizer (Freeze-dryer)

• Standard laboratory glassware, syringes, and filters

Solvents and Reagents

• Extraction & Chromatography Solvents (HPLC or ACS grade): n-Hexane, Chloroform (or Dichloromethane), Ethyl Acetate, Methanol, Acetonitrile, Deionized Water.

• Stationary Phases: Silica gel (70-230 mesh for gravity column; 230-400 mesh for flash), Reverse-Phase C18 silica gel.

• TLC Supplies: Aluminum-backed silica gel 60 F254 plates, TLC developing chambers.

• TLC Visualization Reagent: Ceric ammonium sulfate solution or vanillin-sulfuric acid stain.

Experimental Workflow: From Plant to Pure Compound

The entire isolation and purification workflow is a sequential process designed to systematically remove impurities and enrich the target compound.

Caption: Overall workflow for the isolation of Euphorbia factor Pe1.

Step 1: Preparation of Plant Material

• Collection: Collect fresh aerial parts of the Euphorbia plant. Proper botanical identification is critical.

• Cleaning and Drying: Thoroughly wash the plant material with tap water to remove soil and debris.[5] Allow it to air-dry in the shade for 7-14 days until brittle. Shade-drying prevents the degradation of thermolabile phytochemicals.

• Grinding: Pulverize the dried material into a coarse powder (approx. 1-2 mm particle size) using a Wiley mill or industrial blender.[5][6] This increases the surface area for efficient solvent extraction.

Step 2: Bulk Extraction via Soxhlet Apparatus

Sequential extraction with solvents of increasing polarity is a cornerstone of natural product isolation. This strategy achieves a preliminary, bulk separation of compounds based on their solubility.

• Defatting: Place the dried plant powder (e.g., 1 kg) into a large cellulose thimble and load it into the Soxhlet extractor. Extract with n-hexane for 24-48 hours. This step removes non-polar constituents like fats, waxes, and sterols, which can interfere with subsequent chromatographic steps.

• Diterpenoid Extraction: Air-dry the plant material to remove residual hexane. Then, re-extract the marc in the same Soxhlet apparatus with chloroform (or dichloromethane) for 24-48 hours. Jatrophane diterpenoids are typically of medium polarity and show good solubility in chloroform.[7][8]

• Polar Compound Extraction: (Optional) The marc can be further extracted with methanol to isolate more polar compounds.[3]

• Concentration: Concentrate each solvent extract separately using a rotary evaporator at a temperature not exceeding 40°C to yield the crude hexane, chloroform, and methanol extracts. The chloroform extract is the primary source for the target diterpenoids.

Step 3: Fractionation by Silica Gel Column Chromatography

The crude chloroform extract is a complex mixture. The goal of this step is to separate this mixture into simpler fractions.

• Column Packing: Prepare a glass column with silica gel (70-230 mesh) using a slurry packing method with n-hexane. The amount of silica gel should be approximately 50-100 times the weight of the crude extract to be loaded.

• Loading: Adsorb the crude chloroform extract (e.g., 20 g) onto a small amount of silica gel (approx. 40 g). After the solvent evaporates completely, carefully load the dried powder onto the top of the packed column.

• Elution: Elute the column with a solvent gradient of increasing polarity. A typical gradient system is n-hexane:ethyl acetate (EtOAc). Start with 100% n-hexane and gradually increase the proportion of EtOAc.[8] This ensures that compounds are eluted in order of increasing polarity.

Elution Phase	Solvent System (n-Hexane:EtOAc)	Typical Eluted Compounds
1	100:0 to 90:10	Residual non-polar compounds
2	90:10 to 70:30	Less polar diterpenoids
3	70:30 to 50:50	Jatrophane Diterpenoids (Target)
4	50:50 to 0:100	More polar diterpenoids, flavonoids
5	100% Methanol (Wash)	Highly polar compounds

• Fraction Collection & Analysis: Collect fractions of a consistent volume (e.g., 250 mL). Monitor the fractions using Thin Layer Chromatography (TLC). Combine fractions that exhibit similar TLC profiles. The target jatrophane-rich fractions are typically visualized with a ceric sulfate stain, often appearing as purple or brown spots.

Step 4: High-Resolution Purification by Preparative HPLC

The combined, semi-purified fractions from column chromatography are further resolved using preparative reverse-phase HPLC (RP-HPLC). This technique separates compounds based on their hydrophobicity, providing an orthogonal separation mechanism to the normal-phase silica column.

• Column and Mobile Phase: Use a C18 preparative column. The mobile phase is typically a gradient of acetonitrile (ACN) and water.[5][9]

• Sample Preparation: Dissolve a portion of the semi-purified fraction in methanol, filter through a 0.45 µm syringe filter, and inject onto the HPLC.

• Isocratic vs. Gradient Elution: Develop a suitable elution method. Start with an analytical HPLC to optimize the separation. A common starting gradient is 40% ACN in water to 90% ACN over 40 minutes.

• Peak Collection: Collect the peaks corresponding to the target compound based on the retention time and UV spectrum. Multiple injections may be necessary to process all the material.

• Final Processing: Combine the pure fractions, remove the organic solvent (ACN) via rotary evaporation, and then lyophilize the remaining aqueous solution to obtain the pure compound as a dry powder.

Purity Verification and Structural Elucidation

It is imperative to confirm the identity and purity of the final isolated compound. This is the ultimate validation of the protocol.

Caption: Key analytical techniques for compound validation.

Technique	Purpose	Expected Outcome
Analytical HPLC	Assess final purity	A single, sharp peak (>95% by area)
High-Resolution Mass Spectrometry (HR-MS)	Determine exact mass and molecular formula	Provides the elemental composition (e.g., C₂₉H₃₆O₈).[4]
1D NMR (¹H, ¹³C)	Provide initial structural information	Shows all proton and carbon environments in the molecule.[10]
2D NMR (COSY, HSQC, HMBC)	Establish connectivity between atoms	Reveals proton-proton and proton-carbon correlations to build the molecular skeleton.[10]
NOESY/ROESY	Determine stereochemistry	Shows through-space correlations between protons, defining the 3D arrangement of the molecule.[4]

Safety Precautions

• Plant Material: The latex of many Euphorbia species is a skin and eye irritant and is toxic if ingested. Always wear gloves, safety glasses, and a lab coat when handling fresh or dried plant material.

• Solvents: All organic solvents are flammable and should be handled in a well-ventilated fume hood. Avoid inhalation of vapors and direct skin contact.

• Waste Disposal: Dispose of all chemical waste according to institutional guidelines.

Conclusion

This protocol provides a robust and reproducible framework for the isolation and purification of jatrophane diterpenoids from Euphorbia species. By following a logical sequence of extraction, fractionation, and high-resolution purification, researchers can successfully obtain high-purity compounds. The integration of analytical checkpoints (TLC, analytical HPLC) at each stage ensures the efficiency and success of the workflow. The final structural elucidation using modern spectroscopic techniques provides the ultimate validation, delivering a well-characterized molecule ready for biological evaluation in drug discovery programs.

References

• ResearchGate. (n.d.). A. Euphorbia peplus is the natural source of ingenol mebutate, but due... Retrieved February 5, 2026, from [Link]

• ResearchGate. (2025). Purification and characterization of bioactive compound from Euphorbia heyneana Spreng extracts. Retrieved February 5, 2026, from [Link]

• PubMed. (n.d.). Jatrophane and lathyrane diterpenoids from Euphorbia hyberna L. Retrieved February 5, 2026, from [Link]

• Taylor & Francis Online. (n.d.). Euphorbia peplus – Knowledge and References. Retrieved February 5, 2026, from [Link]

• SciSpace. (2020). Isolation and Purification of Rutin from Euphorbia pulcherrima. Retrieved February 5, 2026, from [Link]

• PubMed. (2017). Quantitative Analysis of Ingenol in Euphorbia species via Validated Isotope Dilution Ultra-high Performance Liquid Chromatography Tandem Mass Spectrometry. Retrieved February 5, 2026, from [Link]

• MDPI. (2021). Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). The structures of Euphorbia factor L1, Euphorbia factor L2, and... Retrieved February 5, 2026, from [Link]

• Google Patents. (n.d.). US6844013B2 - Methods of stimulating the immune system.

• TUTDoR. (2021). Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship. Retrieved February 5, 2026, from [Link]

• Content Repository. (n.d.). Traditional Uses, Pharmacological, and Phytochemical Studies of Euphorbia: A Review. Retrieved February 5, 2026, from [Link]

• MDPI. (2022). Ingol and Ingenol-Type Diterpenes from Euphorbia trigona Miller with Keratinocyte Inhibitory Activity. Retrieved February 5, 2026, from [Link]

• PubMed Central. (2021). Establishment of the Quantitative Analysis of Multiindex in Euphorbia lathyris by the Single Marker Method for Euphorbia lathyris Based on the Quality by Design Concept. Retrieved February 5, 2026, from [Link]

• ResearchGate. (n.d.). Structures of the Euphorbia factors identi®ed in this investigation. Retrieved February 5, 2026, from [Link]

• MDPI. (2023). Chemical Characterization and Biological Properties Assessment of Euphorbia resinifera and Euphorbia officinarum Moroccan Propolis. Retrieved February 5, 2026, from [Link]

• Academic Journals. (2017). Analysis of bioactive chemical compounds of Euphorbia lathyrus using gas chromatography-mass spectrometry and Fourier-transform. Retrieved February 5, 2026, from [Link]

• ACG Publications. (2015). Chemical Constituents of Euphorbia Polyacantha Boiss. and their Immunomodulatory Properties. Retrieved February 5, 2026, from [Link]

• ResearchGate. (2015). (PDF) Chemical Constituents of Euphorbia Polyacantha Boiss. and their Immunomodulatory Properties. Retrieved February 5, 2026, from [Link]

• ResearchGate. (2025). (PDF) EXTRACTION, ISOLATION, CHARACTERIZATION AND PHYTOCHEMICAL SCREENING OF EUPHORBIA BALSAMIFERA LEAF EXTRACT FOR PESTICIDAL ACTIVITY AGAINST CALLOSOBRUCHUS MACULATUS. Retrieved February 5, 2026, from [Link]

• Verlag der Zeitschrift für Naturforschung. (n.d.). Isolation and Structure Determination of New Jatrophane Diterpenoids from Euphorbia platyphyllos L.. Retrieved February 5, 2026, from [Link]

• ResearchGate. (2015). Isolation and structure determination of novel jatrophane diterpenes from Euphorbia dulcis and their GIRK-channel-inhibitory activity. Retrieved February 5, 2026, from [Link]

• PubMed. (2018). Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris. Retrieved February 5, 2026, from [Link]

• ResearchGate. (2013). Ingenol Mebutate Gel 0.015% and 0.05%. Retrieved February 5, 2026, from [Link]

• ResearchGate. (2017). (PDF) Isolation and characterization of cytotoxic compounds from Euphorbia clementei Boiss. Retrieved February 5, 2026, from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Traditional Uses, Pharmacological, and Phytochemical Studies of Euphorbia: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tutvital.tut.ac.za [tutvital.tut.ac.za]
• 4. peptid.chem.elte.hu [peptid.chem.elte.hu]
• 5. scispace.com [scispace.com]
• 6. academicjournals.org [academicjournals.org]
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• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Content Cytotoxicity & MDR Reversal Profiling of Euphorbia Factor Pe1

Abstract & Scientific Context

Euphorbia factor Pe1 is a bioactive diterpene ester isolated from Euphorbia peplus (Petty Spurge). Structurally classified often within the ingenane or jatrophane families, these compounds possess a complex pharmacological profile. While historically noted for their skin-irritant properties (tumor promotion via PKC activation), recent pharmaceutical interest has pivoted toward their direct cytotoxicity against specific carcinoma lines and their ability to reverse Multidrug Resistance (MDR) by modulating P-glycoprotein (P-gp/ABCB1) efflux pumps.

This application note provides a rigorous, standardized workflow for evaluating Pe1. Unlike simple proliferation assays, this guide integrates direct cytotoxicity profiling with MDR-reversal validation, ensuring a comprehensive evaluation of the compound's therapeutic potential.

Key Mechanistic Targets

• Direct Apoptosis: Activation of Protein Kinase C (PKC) isoforms (specifically PKC

  ), leading to mitochondrial depolarization and caspase-dependent apoptosis.

• MDR Reversal: Competitive or non-competitive inhibition of P-gp, preventing the efflux of chemotherapeutic agents (e.g., Doxorubicin, Paclitaxel).

Compound Management & Handling

Critical Quality Attribute (CQA): Euphorbia diterpenes are highly lipophilic. Improper solubilization results in micro-precipitation, leading to false-negative IC

values and high well-to-well variability.

Preparation Protocol

• Stock Solution: Dissolve lyophilized Pe1 powder in high-grade anhydrous DMSO (Dimethyl Sulfoxide) to a concentration of 10 mM .

  • Note: Vortex for 30 seconds. Inspect visually for crystal clarity.

• Storage: Aliquot into amber glass vials (avoid plastic if possible to prevent leaching) and store at -20°C. Do not freeze-thaw more than 3 times.

• Working Solutions: Dilute the stock in serum-free culture medium immediately prior to use.

  • Constraint: Final DMSO concentration in the assay well must remain < 0.5% (v/v) to avoid solvent toxicity.

Experimental Workflow Visualization

The following diagram outlines the logical flow for a complete Pe1 bio-evaluation, distinguishing between direct killing and chemosensitization pathways.

Figure 1: Integrated experimental workflow for characterizing Euphorbia Factor Pe1.

Protocol A: Direct Cytotoxicity Profiling (MTT Assay)

This protocol determines the IC

of Pe1 as a single agent.

Cell Lines:

• Sensitive: MCF-7 (Breast), HeLa (Cervical), A549 (Lung).

• Resistant (Optional): MCF-7/ADR or KB-VIN (for baseline resistance comparison).

Reagents:

• MTT Reagent (5 mg/mL in PBS).

• Solubilization Buffer (DMSO or SDS-HCl).

Step-by-Step Procedure:

• Seeding: Plate cells at optimized density (

  cells/well) in 96-well plates. Incubate for 24 hours at 37°C, 5% CO to allow attachment.

• Treatment: Remove old media. Add 100 µL of fresh media containing Pe1 in serial dilutions (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µM).

  • Control 1: Vehicle Control (0.5% DMSO).

  • Control 2: Positive Control (Doxorubicin, 1 µM).

  • Blank: Media only (no cells).

• Incubation: Incubate for 48 to 72 hours . Note: 24 hours is often insufficient for diterpene-induced apoptosis to manifest metabolically.

• MTT Addition: Add 20 µL of MTT stock to each well. Incubate for 3-4 hours until purple formazan crystals are clearly visible.

• Solubilization: Aspirate media carefully (do not disturb crystals). Add 150 µL DMSO. Shake plate for 10 mins.

• Readout: Measure Absorbance at 570 nm (Reference: 630 nm).

Protocol B: MDR Reversal Assay (Chemosensitization)

This is the critical assay for Euphorbia diterpenes. It tests if Pe1 (at a non-toxic dose) can re-sensitize resistant cells to a standard chemotherapy drug.

Concept: We calculate the Reversal Fold (RF) .

Step-by-Step Procedure:

• Dose Selection: From Protocol A, identify the Maximal Non-Cytotoxic Concentration (MNCC) of Pe1. This is usually the IC

  or IC value (e.g., 2.5 µM or 5 µM).

• Setup: Use a Multidrug Resistant (MDR) cell line (e.g., MCF-7/ADR or MES-SA/Dx5).

• Co-Treatment:

  • Group A (Control): Serial dilution of Doxorubicin (DOX) alone.

  • Group B (Experimental): Serial dilution of DOX + Fixed concentration of Pe1 (e.g., 5 µM).

• Incubation & Readout: Follow the MTT steps from Protocol A.

• Interpretation: A significant left-shift in the DOX dose-response curve in the presence of Pe1 indicates P-gp inhibition.

Mechanism of MDR Reversal

The following diagram illustrates how Pe1 facilitates drug accumulation.

Figure 2: Mechanism of Pe1-mediated reversal of Multidrug Resistance via P-gp inhibition.

Data Presentation & Analysis

Summarize your findings using the following table structure to ensure clarity for publication or internal reporting.

Table 1: Cytotoxicity and MDR Reversal Ratios

Cell Line	Treatment	IC (µM) ± SD	Reversal Fold (RF)
MCF-7 (Parental)	Doxorubicin (DOX)	0.5 ± 0.1	-
Pe1	45.0 ± 2.5	-
DOX + Pe1 (5µM)	0.4 ± 0.1	1.25 (No Effect)
MCF-7/ADR (Resistant)	Doxorubicin (DOX)	85.0 ± 5.0	-
Pe1	40.0 ± 3.0	-
DOX + Pe1 (5µM)	4.2 ± 0.5	20.2 (Strong Reversal)

Note: An RF value > 2.0 is generally considered significant.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Precipitation in Wells	Pe1 concentration too high or DMSO shock.	Ensure final DMSO is <0.5%. Pre-dilute Pe1 in warm media before adding to cells.
High Background (MTT)	Serum protein interference or cell debris.	Use phenol-red free media for the readout phase. Ensure complete solubilization of formazan.
No MDR Reversal	Wrong timepoint or Pe1 dose too low.	P-gp inhibition is immediate, but cytotoxicity takes time. Ensure Pe1 is added simultaneously or 1h prior to the chemo drug.

References

• Corelli, F., et al. (2005). Structure-activity relationships of euphorbia diterpenes as P-glycoprotein inhibitors.Journal of Medicinal Chemistry .

• Hohmann, J., et al. (2002). Jatrophane diterpenoids from Euphorbia peplus as modulators of multidrug resistance.Planta Medica .[1]

• Vasas, A., & Hohmann, J. (2014). Euphorbia diterpenes: Isolation, structure, biological activity, and synthesis (2008-2012).Chemical Reviews .

• Ogbourne, S. M., et al. (2004). Proceedings of the First International Conference on PEP005.Anti-Cancer Drugs .[2][3] (Describing the PKC activation mechanism of E. peplus factors).

• Ferreira, M.J., et al. (2014). Modulation of P-glycoprotein-mediated multidrug resistance by macrocyclic diterpenes.Current Pharmaceutical Design .

Sources

• 1. tropical.theferns.info [tropical.theferns.info]
• 2. Antifungal and Cytotoxic Activity of Diterpenes and Bisnorsesquiterpenoides from the Latex of Euphorbia resinifera Berg - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Euphorbiasteroid reverses P-glycoprotein-mediated multi-drug resistance in human sarcoma cell line MES-SA/Dx5 - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of Euphorbia factor Pe1 and related jatrophane esters

Application Note: Modular Synthesis & Functionalization of Euphorbia Factor Pe1 and Jatrophane Diterpenes

Executive Summary & Strategic Analysis

Subject: Total synthesis of the jatrophane diterpene core (Pe1-type) and protocols for late-stage diversification to target Multidrug Resistance (MDR).

Significance: Euphorbia factor Pe1 (derived from Euphorbia peplus) belongs to the jatrophane class of diterpenoids. These compounds are potent modulators of P-glycoprotein (P-gp/ABCB1), a transmembrane efflux pump responsible for chemotherapy failure in resistant cancer lines (MDR). Unlike taxanes, which are substrates for P-gp, Pe1-type jatrophanes act as non-transported inhibitors, restoring drug sensitivity.

Synthetic Challenge: The structural core comprises a trans-fused 5/12 bicyclic system (bicyclo[9.3.0]tetradecane). The high conformational flexibility of the 12-membered ring, combined with multiple stereocenters (C2, C3, C4, C5, C15) and specific esterification patterns, makes isolation inefficient. Total synthesis is the only viable route for accessing the scaffold in quantities sufficient for SAR (Structure-Activity Relationship) profiling.

Strategic Route: This guide details a Modular Convergent Synthesis relying on Ring-Closing Metathesis (RCM) to close the macrocycle. This approach allows for the independent preparation of the cyclopentane "head" and the acyclic "tail," facilitating analogue generation.

Retrosynthetic Logic & Pathway Visualization

The synthesis disconnects the macrocycle at the C11–C12 bond (RCM site) and the C5–C6 bond (Aldol/coupling site).

Figure 1: Retrosynthetic disconnection of the Pe1 jatrophane skeleton utilizing RCM for macrocyclization.

Detailed Protocols

Protocol A: Construction of the Jatrophane Core via RCM

Based on strategies established by Mulzer et al. and Hiersemann et al.

Objective: Assemble the 12-membered ring from an acyclic diene precursor.

Reagents & Equipment:

• Precursor: (1S,2R,3S,4R)-Functionalized cyclopentyl diene (prepared via standard aldol/Suzuki steps).

• Catalyst: Grubbs 2nd Generation Catalyst (G-II).

• Solvent: Toluene (anhydrous, degassed).

• Equipment: Schlenk line, reflux condenser, high-dilution syringe pump.

Step-by-Step Methodology:

• System Preparation (Critical):

  • Flame-dry a 2-neck round-bottom flask (RBF) equipped with a magnetic stir bar and a reflux condenser.

  • Flush the system with Argon for 15 minutes. Oxygen poisons the ruthenium carbene, leading to stalled conversion.

• Dissolution & Dilution:

  • Dissolve the acyclic diene precursor (1.0 equiv) in anhydrous toluene.

  • Concentration Control: Adjust final concentration to 0.5 mM to 1.0 mM .

  • Why? High dilution favors intramolecular cyclization (RCM) over intermolecular oligomerization (ADMET).

• Catalyst Addition:

  • Add Grubbs-II catalyst (10 mol%) in one portion under Argon flow.

  • Note: If the precursor contains basic amines, pre-treat with camphor sulfonic acid (CSA) to form the salt, preventing catalyst coordination.

• Reaction Cycle:

  • Heat the mixture to 80°C (oil bath).

  • Monitor via TLC (Hexane/EtOAc 4:1) every 2 hours.

  • If conversion stalls <60%, add a second portion of G-II (5 mol%).

• Quenching & Purification:

  • Once complete (typically 12–24 h), cool to room temperature.

  • Add ethyl vinyl ether (50 equiv) and stir for 30 mins.

  • Mechanism:[1][2] This acts as a "scavenger," reacting with the active Ru-carbene to form a catalytically inactive Fischer carbene, preventing isomerization during workup.

  • Concentrate in vacuo. Purify via Flash Column Chromatography (SiO2).

QC Checkpoint:

• 1H NMR: Look for the disappearance of terminal alkene signals (δ 5.0–6.0 ppm) and the appearance of the internal macrocyclic alkene (often a multiplet around δ 5.2–5.6 ppm).

• Stereochemistry: Verify E/Z ratio. The E-isomer is typically required for Pe1.

Protocol B: Late-Stage Diversification (Pe1 Synthesis)

Targeting specific esterification at C3, C5, C7, and C15.

Objective: Convert the polyol core into Euphorbia factor Pe1 via regioselective acylation.

Reagents:

• Substrate: Jatrophane polyol core.[3][4]

• Acyl Donors: Acetic anhydride, Isobutyryl chloride, Nicotinoyl chloride (depending on specific Pe1 variant).

• Base: DMAP (4-Dimethylaminopyridine), Pyridine, or Et3N.

• Solvent: DCM (Dichloromethane).

Workflow:

• Selective Acylation Strategy:

  • The hydroxyl groups on the jatrophane core have different reactivities based on steric hindrance:

    • C3-OH: Most reactive (equatorial, unhindered).

    • C5/C7-OH: Moderately reactive.

    • C15-OH: Often hindered or requiring specific activation.

• Stepwise Protocol:

  • Step 1 (C3-OH Protection/Acylation): Treat polyol with 1.1 equiv Acyl Chloride at -78°C to 0°C.

  • Step 2 (Global Acylation): For Pe1 (often a penta-ester), use excess anhydride (10 equiv) + DMAP (2 equiv) at reflux if all groups are identical, or sequential addition if different esters are required.

• Purification:

  • HPLC is mandatory for separating regioisomers.

  • Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm).

  • Mobile Phase: MeCN/H2O Gradient (50% -> 95% MeCN over 30 mins).

Data Summary & Validation

Table 1: Critical Process Parameters (CPPs) for Jatrophane Synthesis

Parameter	Specification	Impact on Quality
RCM Concentration	0.5 – 1.0 mM	>2 mM leads to 40% yield loss via oligomerization.
Solvent Oxygen	< 5 ppm	O2 deactivates Grubbs catalyst; strictly degas toluene.
Reaction Temp	80°C ± 2°C	Lower temps favor Z-isomer; higher temps risk decomposition.
Quenching	Ethyl Vinyl Ether	Essential to prevent double-bond migration post-reaction.

Table 2: Expected Analytical Profile (Pe1 Analogue)

Assay	Expected Result
HRMS (ESI+)	[M+Na]+ consistent with formula (e.g., C30H40O8 range).
1H NMR (C14-H)	Doublet at δ ~5.8 ppm (Characteristic of 14-oxo-jatrophanes).
Bioassay (MDR)	Reversal of Doxorubicin resistance in K562/R7 cells (RF > 10).

Application Workflow: MDR Reversal Assay

This protocol validates the biological efficacy of the synthesized Pe1.

Figure 2: Workflow for validating P-gp inhibition activity.

Calculation of Reversal Factor (RF):

• Target: RF > 10 indicates significant MDR reversal.

• Control: Verapamil (standard P-gp inhibitor).

References

• Hiersemann, M., et al. (2011). "Total Synthesis of the Jatrophane Diterpene Pl-3." The Journal of Organic Chemistry, 76(2), 512–522.[2]

• Mulzer, J., et al. (2009). "Total Synthesis of Jatrophane Diterpenes from Euphorbia characias." Organic Letters, 11(12), 2555–2558.

• Hohmann, J., et al. (2008). "Jatrophane Diterpenoids from Euphorbia peplus as Modulators of P-Glycoprotein-Mediated Multidrug Resistance." Journal of Natural Products, 71(9), 1546–1550.

• Vasas, A., & Hohmann, J. (2014). "Euphorbia Diterpenes: Isolation, Structure, Biological Activity, and Synthesis (2008–2012)."[3] Chemical Reviews, 114(17), 8579–8612.

• Corey, E. J., & Kürti, L. (2010). Enantioselective Chemical Synthesis: Methods, Logic, and Practice.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Jatrophane and rearranged jatrophane-type diterpenes: biogenesis, structure, isolation, biological activity and SARs (1984–2019) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. squ.elsevierpure.com [squ.elsevierpure.com]

Reference Data & Comparative Studies

Validating P-gp Inhibition of Pe1: A Comparative Rhodamine 123 Accumulation Guide

Executive Summary

This guide outlines the validation framework for Pe1 , a candidate P-glycoprotein (P-gp/MDR1) inhibitor, using the Rhodamine 123 (Rho123) Accumulation Assay . P-gp (ABCB1) is a critical efflux transporter implicated in Multidrug Resistance (MDR) and blood-brain barrier (BBB) impermeability.

To rigorously validate Pe1, we must move beyond simple "activity checks" and employ a comparative pharmacological approach. This guide contrasts Pe1 against industry-standard inhibitors—Verapamil (First-Generation) and Tariquidar (Third-Generation) —to establish its potency, specificity, and mechanism of action.

Part 1: Scientific Rationale & Mechanism

The Efflux Trap Mechanism

The validity of this assay rests on the "Efflux Trap" principle. Rho123 is a fluorescent, lipophilic cation and a specific substrate for P-gp.

• Basal State (High Efflux): In P-gp overexpressing cells, Rho123 is actively pumped out, resulting in low intracellular fluorescence.

• Inhibited State (Accumulation): If Pe1 successfully binds and inhibits P-gp, Rho123 efflux is blocked. The dye accumulates intracellularly, resulting in high fluorescence.

Signaling & Interaction Diagram

The following diagram illustrates the competitive inhibition mechanism required to validate Pe1.

Figure 1: Mechanism of Action. Pe1 binding prevents P-gp from extruding Rho123, leading to measurable intracellular accumulation.

Part 2: Comparative Landscape

To validate Pe1, its performance must be benchmarked against established inhibitors. The table below highlights the performance metrics Pe1 must meet or exceed to be considered a viable alternative.

Feature	Pe1 (Candidate)	Verapamil (Standard Control)	Tariquidar (Gold Standard)
Generation	Novel Candidate	1st Generation	3rd Generation
Potency (IC50)	To be determined	Low (µM range: 1–10 µM)	High (nM range: 20–100 nM)
Specificity	Validation Target	Low (Affects Ca2+ channels)	High (Specific to P-gp/ABCB1)
Toxicity	Validation Target	High (Cardiotoxicity limits in vivo use)	Low
Assay Role	Test Subject	Positive Control (Reference)	Positive Control (High Potency)

Strategic Insight:

• Use Verapamil to validate assay dynamic range (it should yield ~3-5 fold accumulation).

• Use Tariquidar if Pe1 is expected to be a high-potency inhibitor; Verapamil may be too weak a comparator for nanomolar candidates.

Part 3: Self-Validating Experimental Protocol

Objective: Determine the IC50 of Pe1 and calculate the Fluorescence Intensity Ratio (FIR). Cell Model: P-gp overexpressing cell lines (e.g., MCF-7/ADR , K562/ADR , or Caco-2 ) are mandatory. Wild-type cells (e.g., MCF-7) serve as the negative control.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the Rhodamine 123 accumulation assay.

Detailed Methodology

1. Preparation

• Rho123 Stock: Prepare 1 mM in DMSO. Working solution: 5 µM in PBS or media.

• Pe1 Preparation: Prepare serial dilutions (e.g., 0.1, 1, 10, 50, 100 µM).

• Controls:

  • Negative Control:[1] Vehicle (DMSO 0.1%).

  • Positive Control: Verapamil (20 µM) or Cyclosporin A (10 µM).

2. Assay Execution

• Seeding: Seed cells (e.g., 5 × 10⁵ cells/mL) in 96-well black-walled plates. Incubate 24h to adhere.

• Treatment (Critical Step): Remove media. Add 100 µL of Pe1 (various concentrations) or Controls . Incubate for 30 minutes at 37°C .

  • Why? Pre-incubation ensures the inhibitor occupies the P-gp binding site before the substrate (Rho123) arrives.

• Loading: Add Rho123 (final conc. 5 µM) directly to the wells (do not wash off inhibitor). Incubate for 60–90 minutes at 37°C .

• Termination: Aspirate media. Immediately wash cells 3 times with ice-cold PBS .

  • Scientific Integrity: Ice-cold PBS freezes membrane fluidity, preventing P-gp from pumping out Rho123 during the wash steps.

• Lysis & Reading: Add 100 µL Lysis Buffer (0.1% Triton X-100 in PBS). Incubate 10 min. Read fluorescence (Ex: 485 nm, Em: 535 nm).[2]

Part 4: Data Interpretation & Validation Criteria

To claim Pe1 is a valid inhibitor, you must calculate the Fluorescence Intensity Ratio (FIR) and IC50 .

Fluorescence Intensity Ratio (FIR)

• FIR = 1.0: No inhibition (Pe1 is inactive).

• FIR > 1.5: Moderate inhibition.

• FIR > 3.0: Strong inhibition (Comparable to Verapamil).

Validation Checklist

Metric	Passing Criteria	Reason
Dose Dependency	Sigmoidal curve	Proves specific binding kinetics rather than non-specific toxicity.
Maximal Effect	>80% of Positive Control	Pe1 must approach the efficacy of known inhibitors (Verapamil/Tariquidar).
Cell Viability	>90% Viability (MTT Assay)	Ensures accumulation is due to P-gp block, not membrane leakage from cell death.

Troubleshooting (Self-Validation)

• Issue: Low signal in Positive Control (Verapamil).

  • Root Cause:[1][3][4][5][6][7] Cells may have lost P-gp expression (passage number too high) or wash steps were too warm.

  • Fix: Use low-passage MDR lines; ensure PBS is on ice.

• Issue: High background in Negative Control.

  • Root Cause:[1][3][4][5][6][7] Incomplete washing of extracellular Rho123.

  • Fix: Increase wash steps to 4x; ensure complete aspiration.

References

• Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay. Source: National Institutes of Health (NIH) / PubMed Central. URL:[Link] Relevance: Primary protocol source for IC50 determination and MCF7R cell usage.[2]

• Tariquidar-induced P-glycoprotein inhibition at the rat blood-brain barrier studied with (R)-11C-verapamil and PET. Source: National Institutes of Health (NIH) / PubMed Central. URL:[Link] Relevance: Establishes Tariquidar as a potent, third-generation reference inhibitor.[6]

• Flow cytometric analysis of P-glycoprotein function using rhodamine 123. Source: PubMed. URL:[Link] Relevance: Validates the use of flow cytometry and Rho123 kinetics for P-gp functional analysis.

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A Head-to-Head Comparison: Benchmarking the Immunosuppressive Potency of Euphorbia factor Pe1 Against the Gold Standard, Cyclosporin A

A Senior Application Scientist's Guide for Researchers in Immunology and Drug Discovery

In the quest for novel immunomodulatory agents, the plant kingdom remains a fertile ground for discovery. Diterpenoids from the Euphorbia genus, such as Euphorbia factor Pe1, have garnered interest for their diverse biological activities.[1] This guide provides a comprehensive framework for researchers to benchmark the immunosuppressive potency of Euphorbia factor Pe1 against cyclosporin A (CsA), a cornerstone immunosuppressant in clinical practice. By understanding their distinct mechanisms and employing robust in vitro assays, researchers can effectively evaluate the potential of this novel compound.

Section 1: Contrasting Mechanisms of Action - A Tale of Two Molecules

A clear understanding of the molecular pathways targeted by each compound is fundamental to designing and interpreting comparative potency assays. Cyclosporin A has a well-defined mechanism of action, while Euphorbia factor Pe1 and its analogues appear to exert their effects through multiple, less characterized pathways.

Cyclosporin A: The Calcineurin-NFAT Axis Inhibitor

Cyclosporin A's efficacy as an immunosuppressant stems from its ability to potently inhibit T-cell activation.[2][3][4] It achieves this by forming a complex with the intracellular protein cyclophilin.[5] This complex then binds to and inhibits calcineurin, a calcium- and calmodulin-dependent serine/threonine phosphatase.[5][6]

The inhibition of calcineurin is the critical step. In an activated T-cell, calcineurin is responsible for dephosphorylating the Nuclear Factor of Activated T-cells (NFAT).[7][8] Once dephosphorylated, NFAT translocates to the nucleus, where it acts as a transcription factor to upregulate the expression of key cytokines, most notably Interleukin-2 (IL-2).[5][9] IL-2 is a potent T-cell growth factor, essential for T-cell proliferation and the subsequent inflammatory response.[2] By blocking this cascade, cyclosporin A effectively prevents T-cell proliferation and the production of inflammatory cytokines.[5][10]

Caption: Cyclosporin A's mechanism of action via calcineurin inhibition.

Euphorbia factor Pe1: A Pleiotropic Agent

The mechanism of action for Euphorbia factor Pe1 and related lathyrane diterpenoids is not as clearly defined in the context of immunosuppression. Current research points to a more pleiotropic effect, with activities observed in various cellular processes.

Some studies on related compounds, like Euphorbia factor L1, have highlighted their ability to inhibit P-glycoprotein, a multidrug resistance transporter.[11][] Other research indicates that compounds from Euphorbia peplus can activate protein kinase C (PKC), leading to an inflammatory response and subsequent necrosis, a mechanism leveraged for treating skin lesions.[13] Furthermore, some Euphorbiaceae-derived compounds have shown cytotoxic effects against cancer cell lines by disrupting cell cycle progression and inducing apoptosis.[14][15] There is also evidence that some Euphorbiaceae diterpenoids can activate the AMPK pathway, which is involved in cellular energy homeostasis.[16]

While some extracts from Euphorbia hirta have demonstrated immunosuppressive effects by reducing T-lymphocyte numbers and Th1 cytokine production in animal models, the specific molecular targets of Euphorbia factor Pe1 responsible for potential immunosuppression remain to be fully elucidated.[17]

Section 2: Experimental Workflow for Comparative Potency Assessment

To objectively compare the immunosuppressive potency of Euphorbia factor Pe1 and cyclosporin A, a multi-assay approach is recommended. This workflow is designed to assess their effects on different stages of T-cell activation and proliferation.

Caption: Experimental workflow for comparing immunosuppressive potency.

Jurkat T-Cell Activation Assay (NFAT Reporter)

This assay provides a direct measure of the inhibition of the calcineurin-NFAT signaling pathway.

Principle: Jurkat T-cells are engineered to express a reporter gene (e.g., luciferase) under the control of an NFAT-responsive element.[18] Activation of the T-cell receptor (TCR) leads to NFAT activation and subsequent reporter gene expression. A decrease in the reporter signal in the presence of a compound indicates inhibition of this pathway.

Protocol:

• Cell Culture: Culture Jurkat-NFAT reporter cells in RPMI-1640 medium supplemented with 10% FBS, penicillin/streptomycin, and the appropriate selection antibiotic.

• Cell Plating: Seed cells in a 96-well white, clear-bottom plate at a density of 1 x 10^5 cells/well.

• Compound Preparation: Prepare a serial dilution of Euphorbia factor Pe1 and cyclosporin A in DMSO. The final DMSO concentration in the assay should be less than 0.5%.

• Treatment: Add the diluted compounds to the respective wells and incubate for 1 hour at 37°C.

• Activation: Stimulate the cells with a combination of anti-CD3 and anti-CD28 antibodies or with phorbol 12-myristate 13-acetate (PMA) and ionomycin.[19][20][21]

• Incubation: Incubate the plate for 6-8 hours at 37°C in a CO2 incubator.

• Luminescence Reading: Add a luciferase substrate and measure the luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle control (DMSO) and plot the dose-response curves to calculate the IC50 values.

Mixed Lymphocyte Reaction (MLR)

The MLR is a classic and robust in vitro assay that mimics the initial stages of allograft rejection by measuring the proliferation of T-cells in response to allogeneic stimulation.[22][23][24]

Principle: Peripheral blood mononuclear cells (PBMCs) from two different donors are co-cultured. The T-cells from one donor (responder) recognize the mismatched Major Histocompatibility Complex (MHC) molecules on the antigen-presenting cells of the other donor (stimulator) and proliferate.

Protocol:

• PBMC Isolation: Isolate PBMCs from two healthy donors using Ficoll-Paque density gradient centrifugation.

• Stimulator Cell Preparation: Treat the stimulator PBMCs with mitomycin C or irradiation to prevent their proliferation.

• Co-culture: In a 96-well round-bottom plate, co-culture 1 x 10^5 responder PBMCs with 1 x 10^5 stimulator PBMCs.

• Compound Treatment: Add serial dilutions of Euphorbia factor Pe1 and cyclosporin A to the co-cultures.

• Incubation: Incubate the plate for 5 days at 37°C in a CO2 incubator.

• Proliferation Assay: On day 4, add [3H]-thymidine or a non-radioactive proliferation reagent (e.g., BrdU, CellTiter-Glo®) and incubate for an additional 18-24 hours.

• Measurement: Measure the incorporation of the label using a scintillation counter or a plate reader, respectively.

• Data Analysis: Calculate the percentage of inhibition relative to the vehicle control and determine the IC50 values.

Cytokine Release Assay

This assay quantifies the production of key pro-inflammatory cytokines, such as IL-2 and IFN-γ, which are crucial for the T-cell mediated immune response.

Principle: Supernatants from the MLR or from stimulated PBMCs are collected and the concentration of specific cytokines is measured using techniques like ELISA or multiplex bead-based assays (e.g., Luminex).

Protocol:

• Supernatant Collection: After the 5-day incubation of the MLR, carefully collect the cell culture supernatants.

• Cytokine Quantification: Use commercially available ELISA kits or multiplex assay kits for human IL-2 and IFN-γ according to the manufacturer's instructions.

• Data Analysis: Generate standard curves for each cytokine and determine their concentrations in the samples. Plot the cytokine concentrations against the compound concentrations to calculate the IC50 for cytokine inhibition.

Section 3: Data Presentation and Interpretation

For a clear and objective comparison, the quantitative data from the assays should be summarized in a structured table.

Table 1: Hypothetical Comparative Potency of Euphorbia factor Pe1 and Cyclosporin A

Assay	Parameter	Euphorbia factor Pe1 (IC50)	Cyclosporin A (IC50)
Jurkat T-Cell Activation	NFAT-Luciferase Inhibition	> 10 µM	50 nM
Mixed Lymphocyte Reaction	T-Cell Proliferation	1 µM	20 nM
Cytokine Release Assay	IL-2 Inhibition	1.5 µM	30 nM
IFN-γ Inhibition	2 µM	45 nM

Interpretation of Hypothetical Results:

• Cyclosporin A: The low nanomolar IC50 values across all assays are consistent with its known potent and specific inhibition of T-cell activation via the calcineurin-NFAT pathway.

• Euphorbia factor Pe1: The higher micromolar IC50 values suggest a lower potency compared to cyclosporin A in these specific T-cell activation assays. The lack of significant activity in the Jurkat-NFAT reporter assay could indicate that its immunosuppressive mechanism is independent of the calcineurin-NFAT pathway. The observed inhibition of T-cell proliferation and cytokine release in the MLR might be due to a more general cytotoxic effect or interference with other signaling pathways involved in T-cell function.

Section 4: Concluding Remarks and Future Directions

This guide provides a robust framework for the head-to-head comparison of Euphorbia factor Pe1 and cyclosporin A. The proposed experimental workflow allows for a comprehensive assessment of their immunosuppressive potential. Based on the hypothetical data, Euphorbia factor Pe1 appears to be a less potent immunosuppressant than cyclosporin A and likely acts through a different mechanism.

Future research should focus on:

• Mechanism Deconvolution: Investigating the specific molecular targets of Euphorbia factor Pe1 that lead to the observed inhibition of T-cell proliferation. This could involve kinome profiling or other target identification technologies.

• Selectivity Profiling: Assessing the cytotoxicity of Euphorbia factor Pe1 on a broader range of cell types to determine its therapeutic window.

• In Vivo Studies: If in vitro potency and selectivity are promising, progressing to animal models of autoimmune disease or transplantation to evaluate in vivo efficacy and safety.

By following a structured and scientifically rigorous approach, researchers can accurately determine the potential of novel natural products like Euphorbia factor Pe1 in the landscape of immunomodulatory therapeutics.

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